Cas no 873055-25-5 (5-Ethyl-6-nitro-2,3-dihydro-1H-indole)

• Product Name: 5-Ethyl-6-nitro-2,3-dihydro-1H-indole
• CAS No: 873055-25-5
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• MDL: MFCD26393405
• CID: 2145102
• Update Time: 2025-05-23

5-Ethyl-6-nitro-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-6-nitro-2,3-dihydro-1H-indole
• 5-ethyl-6-nitroindoline
• 1H-Indole, 5-ethyl-2,3-dihydro-6-nitro-
• HPJPRDMOSBREFH-UHFFFAOYSA-N
• 5-Ethyl-6-nitro-2,3-dihydro-1H-indole

• MDL： MFCD26393405
• Inchi： 1S/C10H12N2O2/c1-2-7-5-8-3-4-11-9(8)6-10(7)12(13)14/h5-6,11H,2-4H2,1H3
• InChI Key： HPJPRDMOSBREFH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=CC2=C(C=C1CC)CCN2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 227
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 5-Ethyl-6-nitro-2,3-dihydro-1H-indole

Introduction to CAS No 873055-25-5: 5-Ethyl-6-nitro-2,3-dihydro-1H-indole

CAS No 873055-25-5, commonly referred to as 5-Ethyl-6-nitro-2,3-dihydro-1H-indole, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule consists of an indole ring system with specific substituents that contribute to its reactivity and functionality.

The indole structure is a heterocyclic aromatic compound composed of a six-membered benzene ring fused to a five-membered pyrrole ring. In the case of 5-Ethyl-6-nitro-2,3-dihydro-1H-indole, the indole core is modified with an ethyl group at position 5 and a nitro group at position 6. These substituents play a crucial role in determining the compound's chemical behavior and biological activity.

Recent studies have highlighted the potential of 5-Ethyl-6-nitro-2,3-dihydro-1H-indole in drug discovery and development. The nitro group at position 6 is known to enhance the compound's ability to interact with biological targets, making it a promising candidate for anti-cancer and anti-inflammatory therapies. Additionally, the ethyl group at position 5 contributes to the compound's lipophilicity, which is essential for its absorption and bioavailability in the body.

The synthesis of CAS No 873055-25-5 involves a multi-step process that typically begins with the preparation of the indole core. Various methods have been explored to optimize the synthesis, including nucleophilic aromatic substitution and palladium-catalyzed cross-coupling reactions. These methods not only improve the yield but also ensure the purity of the final product, which is critical for its intended applications.

In terms of applications, 5-Ethyl-6-nitro-2,3-dihydro-1H-indole has shown potential in the field of materials science as well. Its unique electronic properties make it a suitable candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers are actively investigating its ability to act as a charge transport material in these devices, which could lead to more efficient and cost-effective technologies.

The latest research on CAS No 873055-25-5 has also focused on its environmental impact and degradation pathways. Understanding how this compound behaves in different environmental conditions is crucial for assessing its safety and sustainability. Studies have shown that under certain conditions, the nitro group can undergo reduction reactions, leading to the formation of less toxic byproducts.

In conclusion, 5-Ethyl